Cas no 1347088-84-9 (1-(5-(furan-2-yl)-1H-pyrazol-3-yl)piperazine)

• Product Name: 1-(5-(furan-2-yl)-1H-pyrazol-3-yl)piperazine
• CAS No: 1347088-84-9
• MF: C₁₁H₁₄N₄O
• MW: 218.255061626434
• CID: 5573832
• Update Time: 2025-06-11

1-(5-(furan-2-yl)-1H-pyrazol-3-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[5-(2-furanyl)-1H-pyrazol-3-yl]-
• 1-(5-(Furan-2-yl)-1h-pyrazol-3-yl)piperazine
• 1-(5-(furan-2-yl)-1H-pyrazol-3-yl)piperazine

• Inchi： 1S/C11H14N4O/c1-2-10(16-7-1)9-8-11(14-13-9)15-5-3-12-4-6-15/h1-2,7-8,12H,3-6H2,(H,13,14)
• InChI Key： FPZKSQRRACNATE-UHFFFAOYSA-N
• SMILES： N1(C2C=C(C3=CC=CO3)NN=2)CCNCC1

Experimental Properties

• Density: 1.230±0.06 g/cm3(Predicted)
• Boiling Point: 488.0±45.0 °C(Predicted)
• pka: 15.65±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-(5-(furan-2-yl)-1H-pyrazol-3-yl)piperazine

1-(5-(Furan-2-yl)-1H-pyrazol-3-yl)piperazine: A Comprehensive Overview

1-(5-(Furan-2-yl)-1H-pyrazol-3-yl)piperazine, with the CAS number 1347088-84-9, is a structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique combination of a piperazine ring system and a 1H-pyrazole moiety substituted with a furan group. The integration of these structural elements contributes to its diverse biological activities and potential therapeutic applications.

The molecular structure of 1-(5-(furan-2-yl)-1H-pyrazol-3-yl)piperazine is characterized by a piperazine ring, which is a six-membered saturated ring containing two nitrogen atoms. This ring system is known for its flexibility and ability to form hydrogen bonds, making it a common feature in many bioactive molecules. Attached to one of the nitrogen atoms in the piperazine ring is a 1H-pyrazole group, which itself is substituted at the 5-position with a furan moiety. The furan group introduces additional electronic and steric effects, further modulating the compound's properties.

Recent studies have highlighted the potential of 1-(5-(furan-2-yl)-1H-pyrazol-3-yl)piperazine as a promising candidate in drug discovery. Researchers have explored its activity against various biological targets, including enzymes, receptors, and ion channels. For instance, investigations into its inhibitory effects on kinases have shown promising results, suggesting its potential role in the treatment of cancer and inflammatory diseases. Additionally, the compound has demonstrated moderate activity against certain G-protein coupled receptors (GPCRs), which are critical targets in the development of drugs for cardiovascular and central nervous system disorders.

The synthesis of 1-(5-(furan-2-yl)-1H-pyrazol-3-yl)piperazine typically involves multi-step organic reactions, often utilizing coupling agents and protecting groups to achieve high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving scalability. These developments are particularly important for preclinical studies, where large quantities of the compound are required for toxicity testing and pharmacokinetic analysis.

In terms of pharmacokinetics, 1-(5-(furan-2-yl)-1H-pyrazol-3-yl)piperazine exhibits moderate solubility in aqueous solutions, which is essential for its absorption and distribution within the body. Preclinical data indicate that the compound has a favorable bioavailability profile, with reasonable clearance rates that suggest it could be suitable for oral administration. However, further studies are needed to optimize its pharmacokinetic properties and minimize potential off-target effects.

The biological activity of 1-(5-(furan-2-y l)-1H-pyrazol -3 - yl ) piperazine is influenced by several factors, including its molecular weight, lipophilicity, and hydrogen bonding capacity. Computational modeling studies have provided insights into its binding modes with various biological targets, revealing key interactions that contribute to its efficacy. For example, molecular docking simulations have shown that the piperazine ring plays a critical role in stabilizing interactions within enzyme active sites, while the furan group enhances selectivity by introducing additional π–π interactions.

In conclusion, 1 -(5 -(furan -2 - yl ) - 1 H - pyrazol - 3 - yl ) piperazine, CAS number 1347088 - 84 -9 strong>, represents a valuable addition to the arsenal of bioactive compounds being explored for therapeutic applications. Its unique structural features, combined with recent advances in synthesis and biological evaluation techniques , position it as a compelling candidate for further investigation in drug discovery programs targeting diverse disease states.